2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro-

• CAS RN: 175437-65-7
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 4-(3,5-dimethylphenyl)sulfanyl-6-(3-hydroxypropyl)-3-nitro-1H-pyridin-2-one
• InChI: InChI=1S/C16H18N2O4S/c1-10-6-11(2)8-13(7-10)23-14-9-12(4-3-5-19)17-16(20)15(14)18(21)22/h6-9,19H,3-5H2,1-2H3,(H,17,20)
• InChI Key: ICOIGDZBWMLCKW-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)SC2=C(C(=O)NC(=C2)CCCO)[N+](=O)[O-])C
• synonyms: 4-(3,5-dimethylphenyl)sulfanyl-6-(3-hydroxypropyl)-3-nitro-1H-pyridin- 2-one

Description

2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro- is a compound that has been studied for its potential applications in scientific research. It belongs to the class of pyridinones, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro- is not fully understood. However, it is believed that the compound exerts its biological activities by inhibiting specific enzymes or proteins. For example, it has been shown to inhibit the activity of bacterial DNA gyrase, which is essential for bacterial replication. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro- has been shown to have several biochemical and physiological effects. It has been shown to inhibit bacterial growth and to have anti-inflammatory effects. In addition, the compound has been shown to induce apoptosis in cancer cells and to inhibit cell proliferation. The compound has also been shown to have antioxidant activity, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro- in lab experiments is its diverse biological activities. The compound has been shown to have antimicrobial, anti-inflammatory, and anticancer activities, which makes it a versatile tool for studying different biological processes. However, one limitation of using this compound is its potential toxicity. The compound has been shown to have cytotoxic effects, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro-. One direction is to study the compound's potential as an anticancer agent. The compound has shown promising results in vitro, and further studies are needed to evaluate its efficacy in vivo. Another direction is to study the compound's mechanism of action in more detail. Understanding how the compound exerts its biological activities could lead to the development of more potent and specific compounds. Finally, the compound's potential as an antimicrobial agent could be further explored. With the rise of antibiotic-resistant bacteria, there is a need for new antimicrobial agents, and pyridinones such as 2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro- could be a promising avenue for research.

Synthesis Methods

The synthesis of 2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro- involves several steps. The starting material is 3,5-dimethylthiophenol, which is reacted with 2-chloro-3-nitropyridine to form the intermediate compound. This intermediate is then reacted with 3-chloropropane-1,2-diol to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

2(1H)-Pyridinone, 4-((3,5-dimethylphenyl)thio)-6-(3-hydroxypropyl)-3-nitro- has been studied for its potential applications in scientific research. It has been shown to have antimicrobial, anti-inflammatory, and anticancer activities. The compound has been tested against a range of bacterial and fungal strains and has shown promising results. It has also been shown to have anti-inflammatory effects in vitro and in vivo. In addition, the compound has been tested against several cancer cell lines and has shown cytotoxic effects.